Cas no 19524-08-4 (4-Chloro-3-picoline Hydrochloride)

• Product Name: 4-Chloro-3-picoline Hydrochloride
• CAS No: 19524-08-4
• MF: C₆H₇Cl₂N
• MW: 164.032479524612
• MDL: MFCD03092890
• CID: 51332
• PubChem ID: 24882522
• Update Time: 2025-05-24

4-Chloro-3-picoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methylpyridine hydrochloride
• 4-CHLORO-3-PICOLINE HCL
• 4-CHLORO-3-PICOLINE HYDROCHLORIDE
• 4-Chloro-3-methylpyridineHCl
• Pyridine,4-chloro-3-Methyl-, hydrochloride (1:1)
• 4-CHLORO-3-METHYLPYRIDINE HYDROCHLORIDE 97%
• 4-chloro-3-methylpyridine hcl
• Pyridine, 4-chloro-3-methyl-, hydrochloride
• 4-CHLORO-3-METHYLPYRIDINEHYDROCHLORIDE
• PubChem9218
• KSC495E6R
• 4-Chloro-3-methylpyridine, HCl
• WPIUSHWGBZMBHZ-UHFFFAOYSA-N
• 4-chloro-3methylpyridine hydrochloride
• VP10522
• TRA0096169
• RP22670
• RTR-0
• 4-Chloro-3-methylpyridine--hydrogen chloride (1/1)
• GS-6765
• SCHEMBL1939467
• AKOS005254849
• DTXSID40584475
• MFCD03092890
• A813791
• EN300-398566
• 19524-08-4
• FT-0618075
• CS-W010842
• J-012649
• 4-chloro-3-methylpyridine;hydrochloride
• 4-Chloro-3-methylpyridine hydrochloride, 97%
• AM20070181
• J-515024
• SY025256
• DB-001289
• 4-Chloro-3-picoline Hydrochloride

• MDL： MFCD03092890
• Inchi： 1S/C6H6ClN.ClH/c1-5-4-8-3-2-6(5)7;/h2-4H,1H3;1H
• InChI Key： WPIUSHWGBZMBHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C.Cl
• BRN： 107953

Computed Properties

• Exact Mass: 162.99600
• Monoisotopic Mass: 162.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 165-169 °C (lit.)
• Boiling Point: 76 °C
• Flash Point: No data available
• PSA: 12.89000
• LogP: 2.84540
• Sensitiveness: Easily absorb moisture
• Solubility: Uncertain
• Vapor Pressure: No data available

4-Chloro-3-picoline Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-Chloro-3-picoline Hydrochloride

Recent Advances in the Research and Applications of 4-Chloro-3-picoline Hydrochloride (CAS: 19524-08-4)

4-Chloro-3-picoline Hydrochloride (CAS: 19524-08-4) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its importance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing aims to summarize the latest findings and applications of this compound, providing insights into its chemical properties, synthesis methods, and biological activities.

One of the most significant advancements in the use of 4-Chloro-3-picoline Hydrochloride is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of kinase inhibitors using 4-Chloro-3-picoline Hydrochloride as a starting material, showing promising results in preclinical models of breast cancer.

In addition to its applications in oncology, 4-Chloro-3-picoline Hydrochloride has also been investigated for its potential in antimicrobial drug development. A recent study in the European Journal of Medicinal Chemistry explored its use as a precursor for synthesizing novel antibiotics targeting multidrug-resistant bacteria. The study found that certain derivatives of this compound exhibited broad-spectrum antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli.

The synthesis and optimization of 4-Chloro-3-picoline Hydrochloride have also seen notable progress. A 2022 paper in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. This green chemistry approach utilizes catalytic methods and solvent-free conditions, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Looking ahead, researchers are exploring the potential of 4-Chloro-3-picoline Hydrochloride in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Preliminary studies suggest that its derivatives may modulate key pathways involved in these conditions, opening new avenues for drug discovery. However, further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties.

In conclusion, 4-Chloro-3-picoline Hydrochloride (CAS: 19524-08-4) continues to be a valuable building block in medicinal chemistry, with expanding applications across multiple therapeutic areas. Its versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a compound of significant interest for future drug development efforts.